Cas no 2248415-91-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate
• CAS No: 2248415-91-8
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 6415830
• PubChem ID: 165724389
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248415-91-8
• EN300-6525500
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C15H14N2O5/c1-2-15(7-8-16-13(15)20)14(21)22-17-11(18)9-5-3-4-6-10(9)12(17)19/h3-6H,2,7-8H2,1H3,(H,16,20)
• InChI Key： XDOKETABUBKWJD-UHFFFAOYSA-N
• SMILES： O(C(C1(C(NCC1)=O)CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate (CAS No. 2248415-91-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate, with the CAS number 2248415-91-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of isoindoline derivatives and features a unique structural arrangement that includes a pyrrolidine ring and an isoindole moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate is characterized by the presence of a central pyrrolidine ring substituted with an ethyl group and a carboxylate ester. The isoindole moiety is further functionalized with two oxo groups, which contribute to its reactivity and stability. This intricate structure has been the subject of numerous studies aimed at understanding its synthesis, reactivity, and potential biological activities.

In the realm of organic synthesis, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate has been achieved through various methodologies. One common approach involves the condensation of an appropriate pyrrolidinone derivative with an isoindole precursor in the presence of a suitable catalyst. Recent advancements in catalytic systems have significantly improved the yield and selectivity of this reaction, making it more feasible for large-scale production.

The reactivity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxopyrrolidine-3-carboxylate has been explored in several contexts. Its ability to undergo various chemical transformations, such as nucleophilic addition and electrophilic substitution reactions, makes it a versatile building block for the synthesis of more complex molecules. These properties have been leveraged in the development of new materials and pharmaceuticals.

In the field of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2-oxypryrrolidine-carboxylate has shown promise as a potential therapeutic agent. Recent studies have investigated its biological activities, including anti-inflammatory and anti-cancer properties. For instance, preliminary in vitro assays have demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress.

The pharmacokinetic properties of 1,3-dioxo--dihydro--isoindol--yl -ethyl--oxopyrrolidine--carboxylate have also been studied to assess its suitability for drug development. Initial findings suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in vivo without causing significant toxicity or adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo--dihydro--isoindol--yl -ethyl--oxopyrrolidine--carboxylate in treating various diseases. Early results from phase I trials have shown promising outcomes, with patients experiencing improvements in symptoms and quality of life. However, further research is needed to fully understand its therapeutic potential and optimize its use in clinical settings.

Beyond its pharmaceutical applications, 1,3-dioxo--dihydro--isoindol--yl -ethyl--oxopyrrolidine--carboxylate has also found utility in other areas of science and technology. For example, its unique structural features make it an attractive candidate for use in polymer science and materials engineering. Researchers have explored its incorporation into polymer matrices to enhance their mechanical properties and stability.

In conclusion, 1,3-dioxo--dihydro--isoindol--yl -ethyl--oxopyrrolidine--carboxylate (CAS No. 2248415–91–8) is a multifaceted compound with a wide range of potential applications. Its complex structure and versatile reactivity make it a valuable subject for ongoing research in organic synthesis, medicinal chemistry, and materials science. As new studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing our understanding and utilization of organic molecules in various fields.